Cas no 1070-10-6 (Titanium(IV) 2-ethylhexyloxide)

• Product Name: Titanium(IV) 2-ethylhexyloxide
• CAS No: 1070-10-6
• MF: C₈H₁₈OTi
• MW: 178.094923496246
• MDL: MFCD00015264
• CID: 40624
• PubChem ID: 354335670
• Update Time: 2025-08-04

Titanium(IV) 2-ethylhexyloxide Chemical and Physical Properties

Names and Identifiers

• Titanium 2-ethylhexoxide
• Tetrakis(2-ethylhexyl) orthotitanate~Tetrakis(2-ethylhexyl)titanium(IV)~Tetraoctyl orthotitanate
• Titanium (IV) 2-ethylhexoxide
• Titanium ethylhexoxide
• Titanium(IV) 2-ethylhexyloxide
• Titanium tetra-2-ethylhexoxide
• Tetra-2-ethylhexyl titanate
• Tetrakis(2-ethylhexyl) Orthotitanate
• TETRA-(2-ETHYLHEXYL) ORTHOTITANATE
• Titanic(IV) acid, tetrakis(2-ethylhexyl) ester
• 2-Ethylhexyl orthotitanate
• 2-ETHYLHEXYL TITANATE
• orthotitanic acid tetrakis-(2-ethyl-hexyl ester)
• Orthotitansaeure-tetrakis-(2-aethyl-hexylester)
• TETRAOCTYLTITANATE
• titanium tetrakis(2-ethylhexanolate)
• Titan-tetrakis-(2-aethyl-hexylat)
• TOT
• TYZOR(R) TOT ORGANIC TITANATE
• VERTEC(TM) EHT
• Tetrakis(2-ethylhexyl)orthotitanate(IV)
• TETRA-(2-ETHYLHEXYL)TITANATE
• TITANIUM(IV) 2-ETHYLHEXOXIDE
• 1-Hexanol, 2-ethyl-, titanium(4+) salt
• C32H68O4Ti
• tetrakis(2-ethylhexyloxy)titanium
• TYZOR® TOT organic titanate
• 6948AF

• MDL： MFCD00015264
• Inchi： 1S/C8H18O.Ti/c1-3-5-6-8(4-2)7-9;/h8-9H,3-7H2,1-2H3;
• InChI Key： UJMZZAZBRIPOHZ-UHFFFAOYSA-N
• SMILES： [Ti].OCC(CC)CCCC
• BRN： 3692023

Computed Properties

• Exact Mass: 178.08400
• Monoisotopic Mass: 568.491
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 20
• Complexity: 281
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 80.9

Experimental Properties

• Color/Form: Not determined
• Density: 0.927 g/mL at 25 °C(lit.)
• Melting Point: 18-20°C
• Boiling Point: 248-249 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.479(lit.)
• Stability/Shelf Life: Stable. Incompatible with bases, acids, strong oxidizing agents. Combustible. Moisture sensitive - store under nitrogen.
• PSA: 20.23000
• LogP: 2.19510
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Titanium(IV) 2-ethylhexyloxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R10; R36/38
• Safety Term：S26;S36
• HazardClass：3
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Titanium(IV) 2-ethylhexyloxide

Titanium(IV) 2-ethylhexyloxide (CAS No. 1070-10-6): A Comprehensive Overview

Titanium(IV) 2-ethylhexyloxide, with the chemical formula Ti(OC₄H₉)₄, is a versatile organotitanium compound characterized by its unique chemical structure and broad applicability in various industrial and scientific domains. This compound, identified by its CAS number 1070-10-6, has garnered significant attention in recent years due to its role as a key intermediate in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals. The introduction of ethylhexyloxy groups into the titanium framework imparts distinct properties that make it particularly valuable in catalytic processes and material science applications.

The primary significance of Titanium(IV) 2-ethylhexyloxide lies in its utility as a precursor in the production of titanium-based polymers and resins. These materials are widely employed in coatings, adhesives, and composite materials due to their excellent thermal stability, mechanical strength, and resistance to environmental degradation. The ethylhexyloxy substituents enhance the compound's solubility in organic solvents, facilitating its integration into formulations that require high-performance characteristics. This solubility profile is particularly advantageous in the development of advanced polymer matrices for aerospace and automotive applications, where lightweight yet durable materials are essential.

In the realm of catalysis, Titanium(IV) 2-ethylhexyloxide serves as a critical component in the preparation of highly active catalysts for organic transformations. Its ability to coordinate with various substrates makes it an effective catalyst for processes such as hydroxylation and polymerization. Recent studies have highlighted its role in the synthesis of fine chemicals, where it acts as a synergistic component in multi-component reactions. The compound's stability under extreme conditions further enhances its appeal in industrial catalytic applications, ensuring consistent performance across a wide range of reaction conditions.

The pharmaceutical industry has also explored the potential of Titanium(IV) 2-ethylhexyloxide as a building block for novel therapeutic agents. Its structural motifs are found to be conducive to forming stable complexes with biologically active molecules, which can improve drug delivery systems and enhance bioavailability. Research has demonstrated its efficacy in stabilizing certain pharmacophores against metabolic degradation, thereby extending the therapeutic window of drugs targeting specific biological pathways. The compound's biocompatibility and low toxicity profile further support its consideration as a pharmaceutical excipient or an active ingredient in controlled-release formulations.

From an environmental perspective, the use of Titanium(IV) 2-ethylhexyloxide aligns with sustainable chemistry principles due to its high thermal stability and resistance to degradation. This characteristic minimizes waste generation during industrial processes and reduces the environmental footprint associated with material disposal. Additionally, efforts have been made to develop greener synthetic routes for this compound, incorporating renewable feedstocks and catalytic systems that reduce energy consumption and minimize byproduct formation. Such advancements underscore the growing emphasis on eco-friendly approaches in the production of specialty chemicals like titanium derivatives.

The material science applications of Titanium(IV) 2-ethylhexyloxide continue to evolve with emerging research findings. Innovations in nanotechnology have enabled the incorporation of this compound into nanocomposites that exhibit superior mechanical properties and enhanced electrical conductivity. These materials are being explored for use in flexible electronics, energy storage devices, and lightweight structural components for transportation systems. The ability of titanium-based polymers derived from this compound to integrate seamlessly with other nanomaterials opens up new possibilities for high-performance engineering solutions.

In conclusion, Titanium(IV) 2-ethylhexyloxide (CAS No. 1070-10-6) represents a cornerstone material in modern chemistry with far-reaching implications across multiple industries. Its unique structural features and functional properties make it indispensable in catalysis, pharmaceuticals, coatings, and advanced materials development. As research progresses, new applications for this versatile compound are likely to emerge, further solidifying its importance in addressing contemporary challenges in science and technology.